Cas no 1864059-92-6 ((1-Methylpiperidin-4-yl)(pyridin-3-yl)methanamine hydrochloride)

• Product Name: (1-Methylpiperidin-4-yl)(pyridin-3-yl)methanamine hydrochloride
• CAS No: 1864059-92-6
• MF: C₁₂H₂₀ClN₃
• MW: 241.760301589966
• CID: 5721571
• PubChem ID: 86263101
• Update Time: 2025-05-23

(1-Methylpiperidin-4-yl)(pyridin-3-yl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (1-methylpiperidin-4-yl)(pyridin-3-yl)methanamine hydrochloride
• 1864059-92-6
• F2167-2157
• EN300-240908
• (1-methylpiperidin-4-yl)-pyridin-3-ylmethanamine;hydrochloride
• AKOS026747776
• 3-Pyridinemethanamine, α-(1-methyl-4-piperidinyl)-, hydrochloride (1:1)
• (1-Methylpiperidin-4-yl)(pyridin-3-yl)methanamine hydrochloride

• Inchi： 1S/C12H19N3.ClH/c1-15-7-4-10(5-8-15)12(13)11-3-2-6-14-9-11;/h2-3,6,9-10,12H,4-5,7-8,13H2,1H3;1H
• InChI Key： XUNMPYKERIJOAP-UHFFFAOYSA-N
• SMILES： Cl.N1(C)CCC(C(C2C=NC=CC=2)N)CC1

Computed Properties

• Exact Mass: 241.1345753g/mol
• Monoisotopic Mass: 241.1345753g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 187
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.2Ų

Additional information on (1-Methylpiperidin-4-yl)(pyridin-3-yl)methanamine hydrochloride

Comprehensive Overview of (1-Methylpiperidin-4-yl)(pyridin-3-yl)methanamine hydrochloride (CAS No. 1864059-92-6)

The compound (1-Methylpiperidin-4-yl)(pyridin-3-yl)methanamine hydrochloride, identified by its CAS No. 1864059-92-6, is a chemically synthesized molecule that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to in abbreviated forms in scientific literature, belongs to a class of piperidine derivatives, which are known for their versatile applications in medicinal chemistry. The presence of both pyridine and piperidine moieties in its structure contributes to its unique physicochemical properties, making it a subject of interest for drug discovery and development.

In recent years, the demand for novel heterocyclic compounds like (1-Methylpiperidin-4-yl)(pyridin-3-yl)methanamine hydrochloride has surged due to their potential in addressing unmet medical needs. Researchers are particularly intrigued by its molecular interactions with biological targets, such as receptors and enzymes, which could pave the way for new therapeutic agents. The compound's hydrochloride salt form enhances its solubility and stability, making it more suitable for formulation studies. This aligns with the growing trend in the pharmaceutical industry to optimize drug-like properties for improved bioavailability and efficacy.

The synthesis of CAS No. 1864059-92-6 involves multi-step organic reactions, often starting from readily available pyridine-3-carbaldehyde and 1-methylpiperidine precursors. Advanced techniques like nuclear magnetic resonance (NMR) and high-performance liquid chromatography (HPLC) are employed to confirm its purity and structural integrity. Given the increasing focus on green chemistry, efforts are also being made to develop more sustainable synthetic routes for such compounds, minimizing waste and energy consumption.

One of the most frequently asked questions about (1-Methylpiperidin-4-yl)(pyridin-3-yl)methanamine hydrochloride revolves around its potential applications. While detailed clinical data may still be limited, preliminary studies suggest its relevance in central nervous system (CNS) disorders, owing to its ability to modulate neurotransmitter systems. This has sparked interest among neuroscientists and pharmacologists exploring treatments for conditions like neurodegenerative diseases and mood disorders. Additionally, its structural analogs have shown promise in oncology research, further broadening its scope.

From a commercial perspective, the global market for specialty chemicals like CAS No. 1864059-92-6 is expanding, driven by the pharmaceutical and biotechnology sectors. Companies specializing in custom synthesis and contract research are increasingly listing this compound in their portfolios, catering to the needs of academic and industrial researchers. Its inclusion in high-throughput screening libraries underscores its potential as a lead compound for further optimization.

In conclusion, (1-Methylpiperidin-4-yl)(pyridin-3-yl)methanamine hydrochloride (CAS No. 1864059-92-6) represents a compelling example of how heterocyclic chemistry continues to drive innovation in drug discovery. Its unique structural features, combined with its potential therapeutic applications, make it a valuable subject for ongoing research. As the scientific community delves deeper into its mechanisms and derivatives, this compound is likely to remain a focal point in the quest for novel bioactive molecules.